N-(4-ethoxyphenyl)-2-((5-(3-(4-fluorophenyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[[5-[(4-fluorophenyl)carbamoylamino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H18FN5O3S2/c1-2-28-15-9-7-13(8-10-15)21-16(26)11-29-19-25-24-18(30-19)23-17(27)22-14-5-3-12(20)4-6-14/h3-10H,2,11H2,1H3,(H,21,26)(H2,22,23,24,27)
• InChI Key: YYRATIAHHKETSZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C19H18FN5O3S2
• Molecular Weight: 447.5 g/mol

Description

N-(4-ethoxyphenyl)-2-((5-(3-(4-fluorophenyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H18FN5O3S2 and its molecular weight is 447.5. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethoxyphenyl)-2-((5-(3-(4-fluorophenyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethoxyphenyl)-2-((5-(3-(4-fluorophenyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Anticancer Activity :

  • Research on compounds similar to "N-(4-ethoxyphenyl)-2-((5-(3-(4-fluorophenyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide" has shown promising results in the context of anticancer activity. For instance, a study on imidazothiadiazole analogs demonstrated significant cytotoxic activities against different cancer cell lines, including breast cancer (Abu-Melha, 2021). Similarly, a series of N-(5-Mercapto-1,3,4-thiadiazol-2-yl)-2-phenylacetamide derivatives showed potential as anticancer agents, with certain derivatives exhibiting notable cytotoxicity against neuroblastoma, colon cancer, and prostate cancer cell lines (Mohammadi-Farani, Heidarian, & Aliabadi, 2014).

• Antimicrobial Activity :

  • Another research direction for compounds like "N-(4-ethoxyphenyl)-2-((5-(3-(4-fluorophenyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide" is their antimicrobial properties. For example, derivatives of 7 alpha-methoxypyrimidinyl-ureidocephalosporins, with a similar structure, have shown broad antimicrobial activity, including effectiveness against Gram-positive and Gram-negative organisms, Pseudomonas, lactamase producers, and anaerobes (Maier et al., 1986).

• Inhibitory Activity on Biological Receptors :

  • Thiadiazole derivatives have been studied for their ability to act as selective antagonists for human adenosine A3 receptors. Specifically, certain methoxyphenyl-thiadiazole derivatives showed high binding affinity and selectivity for these receptors, which could have implications in treatments for various conditions, including inflammation and cancer (Jung et al., 2004).

• Pharmacological Evaluations :

  • The compound's derivatives have been evaluated for their pharmacological properties, such as anti-inflammatory activity. For example, studies on N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl l-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide derivatives found significant anti-inflammatory activity in some compounds (Sunder & Maleraju, 2013).

• Antioxidant Properties :

  • Research on similar thiadiazole derivatives has also explored their potential as antioxidants. A study on novel Δ2 -1,3,4-thiadiazoline and Δ2 -1,3,4-selenadiazoline derivatives found these compounds to possess noteworthy antioxidant properties (Al-Khazragie, Al-Salami, & Al-Fartosy, 2022).